![molecular formula C18H54N3Si6Y B7802121 Tris[N,N-bis(trimethylsilyl)amide]yttrium](/img/structure/B7802121.png)
Tris[N,N-bis(trimethylsilyl)amide]yttrium
Overview
Description
Tris[N,N-bis(trimethylsilyl)amide]yttrium, also known as YTDTMSA, is a compound with the linear formula [(CH3)3Si]2N]3Y . It is used in deposition systems . The compound has a molecular weight of 570.06 .
Molecular Structure Analysis
The molecular structure of Tris[N,N-bis(trimethylsilyl)amide]yttrium consists of three N,N-bis(trimethylsilyl)amide groups attached to a yttrium atom . The InChI string is 1S/3C6H18NSi2.Y/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
.
Physical And Chemical Properties Analysis
Tris[N,N-bis(trimethylsilyl)amide]yttrium is a solid compound . It has a melting point of 161-166°C . The compound is composed of Yttrium, 14.7-16.5% EDTA titration .
Scientific Research Applications
Catalysis and Coordination Chemistry
Tris[N,N-bis(trimethylsilyl)amide]yttrium serves as a versatile catalyst in organic synthesis. Researchers have explored its use in:
- Amidocerium (IV) Oxides Synthesis : The compound participates in the preparation of amidocerium oxides, which find applications in materials science and catalysis .
- Lanthanide Complexes : It forms complexes with various ligands, leading to novel coordination compounds. These complexes exhibit interesting reactivity and luminescent properties .
Hydroamination Reactions
Hydroamination involves the addition of an amino group across a carbon-carbon double bond. Tris[N,N-bis(trimethylsilyl)amide]yttrium facilitates:
- Enantioselective Hydroamination : Researchers have explored its use in achieving chiral functionalization of isoxazoles .
Polymerization
The compound plays a role in polymer chemistry:
- Coordination Polymerization : It participates in the polymerization of renewable butyrolactone-based vinyl monomers, leading to functional polymers .
Photophysics and Optoelectronics
Yttrium-based compounds exhibit interesting photophysical properties:
- Photosensitization : Axially substituted silicon(IV) phthalocyanine derivatives containing yttrium play a role in photodynamic therapy and imaging .
Materials Science
Tris[N,N-bis(trimethylsilyl)amide]yttrium contributes to the development of advanced materials:
- Silica-Supported Scandium Amide Catalysts : Solid-state (⁴⁵)Sc NMR studies have investigated scandium amide catalysts, which have implications for catalysis and materials design .
Electroluminescent Properties
Lanthanide complexes, including those involving yttrium, exhibit intriguing electroluminescent behavior. Researchers explore these materials for potential applications in displays and lighting.
Safety and Hazards
Mechanism of Action
Target of Action
Tris[N,N-bis(trimethylsilyl)amide]yttrium, also known as TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]YTTRIUM (III), is primarily used as a catalyst in various chemical reactions . The primary targets of this compound are the reactant molecules in these reactions .
Mode of Action
It is known to participate in a unique ugi 4-center-3-component cyclization reaction, where an ester group acts as the carboxylic acid component .
Biochemical Pathways
The biochemical pathways affected by Tris[N,N-bis(trimethylsilyl)amide]yttrium are largely dependent on the specific reactions it catalyzes. For instance, in the Ugi 4-center-3-component cyclization reaction, it may influence the formation of cyclic compounds .
Result of Action
The result of Tris[N,N-bis(trimethylsilyl)amide]yttrium’s action is the facilitation of chemical reactions, leading to the formation of desired products . In the context of the Ugi reaction, it aids in the formation of cyclic compounds .
Action Environment
Tris[N,N-bis(trimethylsilyl)amide]yttrium is sensitive to air and moisture . Therefore, its action, efficacy, and stability can be influenced by environmental factors such as humidity and oxygen levels. It is typically handled and stored under controlled conditions to maintain its reactivity .
properties
IUPAC Name |
bis(trimethylsilyl)azanide;yttrium(3+) | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H18NSi2.Y/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALBMVGKOSBREQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Y+3] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H54N3Si6Y | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
570.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris[N,N-bis(trimethylsilyl)amide]yttrium | |
CAS RN |
41836-28-6 | |
Record name | Tris(N,N-bis(trimethylsilyl)amide)yttrium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.